Cas no 2227723-95-5 (6-methyl-5-(2R)-oxiran-2-ylimidazo2,1-b1,3thiazole)

• Product Name: 6-methyl-5-(2R)-oxiran-2-ylimidazo2,1-b1,3thiazole
• CAS No: 2227723-95-5
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6417357
• PubChem ID: 165681762
• Update Time: 2025-11-07

6-methyl-5-(2R)-oxiran-2-ylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-5-(2R)-oxiran-2-ylimidazo2,1-b1,3thiazole
• 6-methyl-5-[(2R)-oxiran-2-yl]imidazo[2,1-b][1,3]thiazole
• 2227723-95-5
• EN300-1762100

• Inchi： 1S/C8H8N2OS/c1-5-7(6-4-11-6)10-2-3-12-8(10)9-5/h2-3,6H,4H2,1H3/t6-/m0/s1
• InChI Key： PAAGHUUVQUTXTI-LURJTMIESA-N
• SMILES： S1C=CN2C1=NC(C)=C2[C@@H]1CO1

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.1Ų

Additional information on 6-methyl-5-(2R)-oxiran-2-ylimidazo2,1-b1,3thiazole

Introduction to 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole (CAS No. 2227723-95-5)

6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole, a compound with the CAS number 2227723-95-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methyl group and an oxirane ring attached to an imidazo[2,1-b][1,3]thiazole core. These structural elements contribute to its potential biological activities and therapeutic applications.

The imidazo[2,1-b][1,3]thiazole scaffold is a well-known heterocyclic system that has garnered significant attention due to its diverse biological activities. Compounds derived from this scaffold have been reported to exhibit a range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The presence of the oxirane ring in 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole adds an additional layer of complexity and reactivity, making it a valuable target for further investigation.

Recent studies have highlighted the potential of 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent antiproliferative effects against several cancer cell lines. The oxirane ring is believed to play a crucial role in these activities by facilitating covalent interactions with target proteins.

In addition to its anticancer properties, 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The synthesis of 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole has been reported using various methodologies. One common approach involves the reaction of 6-methylimidazo[2,1-b][1,3]thiazol-5(6H)-one with an appropriate epoxide precursor under controlled conditions. This synthetic route allows for the efficient preparation of the compound in high yields and purity. The ability to synthesize this compound on a large scale is crucial for its further development and potential clinical applications.

To better understand the biological activities of 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole, researchers have conducted extensive structure-activity relationship (SAR) studies. These studies have identified key structural features that are essential for optimal biological activity. For example, the substitution pattern on the imidazo[2,1-b][1,3]thiazole core and the configuration of the oxirane ring have been shown to significantly influence the compound's potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole in various disease models. Preliminary results from these trials have been promising, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole has the potential to be developed into a novel therapeutic agent for treating cancer and infectious diseases.

In conclusion, 6-methyl-5-(2R)-oxiran-2-ylimidazo[2,1-b][1,3]thiazole (CAS No. 22777777777777777777795) is a promising compound with a unique chemical structure that confers it with diverse biological activities. Its potential as an anticancer and antimicrobial agent makes it an exciting target for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.